Cas no 1152510-74-1 (3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1152510-74-1
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 4572769
• Update Time: 2025-07-19

3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-(2-benzofuranyl)-1-methyl-

• Inchi： 1S/C13H10N2O2/c1-15-7-10(8-16)13(14-15)12-6-9-4-2-3-5-11(9)17-12/h2-8H,1H3
• InChI Key： FIJDQZJKNTVBAU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=O)C(C2=CC3=CC=CC=C3O2)=N1

3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

3-(1-Benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1152510-74-1): A Comprehensive Overview

3-(1-Benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1152510-74-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of bioactive molecules.

The chemical structure of 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde consists of a benzofuran ring fused to a pyrazole moiety, with a methyl group and an aldehyde functional group attached. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive target for various research endeavors.

Recent studies have highlighted the potential of 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde in the development of anti-inflammatory and anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding underscores the compound's potential as a lead molecule for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has shown promise in cancer research. A research team from the University of California, Los Angeles (UCLA) reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The synthetic accessibility of 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has also been extensively studied. A recent publication in Organic Letters described an efficient synthetic route to this compound using a palladium-catalyzed coupling reaction followed by selective oxidation. This method not only simplifies the synthesis but also allows for the preparation of structurally diverse derivatives, thereby expanding its utility in drug discovery and development.

Beyond its direct applications in drug development, 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde serves as a valuable building block for the synthesis of more complex molecules. Its versatile reactivity makes it suitable for use in combinatorial chemistry approaches, where it can be readily modified to generate libraries of compounds for high-throughput screening.

The biological activity of 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has also been explored in the context of neurodegenerative diseases. Research conducted at the Institute of Neurology in London found that certain derivatives of this compound exhibit neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-(1-benzofuran-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1152510-74-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.